5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one

• IUPAC Name: 3-(4-chloroanilino)-5-(4-chlorophenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C18H15Cl2NO/c19-14-3-1-12(2-4-14)13-9-17(11-18(22)10-13)21-16-7-5-15(20)6-8-16/h1-8,11,13,21H,9-10H2
• InChI Key: BVDLZPMYJKYNLU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15Cl2NO
• Molecular Weight: 332.2 g/mol

Description

5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one, also known as CP 55,940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1980s and has since been used in numerous scientific studies to investigate the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one 55,940 acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. By binding to these receptors, this compound 55,940 can modulate the activity of various neurotransmitters and other signaling molecules, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
This compound 55,940 has been shown to have a wide range of biochemical and physiological effects, including analgesic, anxiolytic, anti-inflammatory, and neuroprotective properties. This compound has also been shown to modulate the activity of various neurotransmitters and other signaling molecules, including dopamine, glutamate, and GABA.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one 55,940 for laboratory experiments is its potent and selective activity as a cannabinoid receptor agonist. This allows researchers to investigate the specific effects of endocannabinoid signaling in various physiological processes, without the confounding effects of other signaling pathways. However, one limitation of this compound 55,940 is its potential for off-target effects, particularly at high doses.

Future Directions

There are numerous future directions for research on 5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one 55,940 and its potential therapeutic applications. Some of the most promising areas of investigation include the use of this compound in the treatment of various neurological and psychiatric disorders, including chronic pain, epilepsy, and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound 55,940, as well as its potential for off-target effects and toxicity. Overall, this compound 55,940 represents a promising area of investigation for researchers interested in the endocannabinoid system and its potential therapeutic applications.

Synthesis Methods

5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one 55,940 is typically synthesized through a multistep process involving the reaction of various reagents and solvents. The exact method of synthesis can vary depending on the specific laboratory or research group, but typically involves the use of advanced organic chemistry techniques.

Scientific Research Applications

5-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2-cyclohexen-1-one 55,940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological and psychiatric disorders. This compound has been shown to interact with the endocannabinoid system, which plays a critical role in regulating a wide range of physiological processes, including pain perception, appetite, mood, and memory.